[(3S)-3-ethoxypyrrolidin-1-yl]-(4-pyridin-3-yloxyphenyl)methanone

• IUPAC Name: [(3S)-3-ethoxypyrrolidin-1-yl]-(4-pyridin-3-yloxyphenyl)methanone
• InChI: InChI=1S/C18H20N2O3/c1-2-22-17-9-11-20(13-17)18(21)14-5-7-15(8-6-14)23-16-4-3-10-19-12-16/h3-8,10,12,17H,2,9,11,13H2,1H3/t17-/m0/s1
• InChI Key: ADKRCCGGESGJBM-KRWDZBQOSA-N
• Canonical SMILES: CCOC1CCN(C1)C(=O)C2=CC=C(C=C2)OC3=CN=CC=C3
• Isomeric SMILES: CCO[C@H]1CCN(C1)C(=O)C2=CC=C(C=C2)OC3=CN=CC=C3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

[(3S)-3-ethoxypyrrolidin-1-yl]-(4-pyridin-3-yloxyphenyl)methanone, also known as EPYM, is a chemical compound that has gained significant attention in the field of scientific research. This compound is synthesized through a complex process and has been found to have various biochemical and physiological effects. In

Mechanism of Action

[(3S)-3-ethoxypyrrolidin-1-yl]-(4-pyridin-3-yloxyphenyl)methanone works by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in inflammation. Additionally, this compound has been found to inhibit the activity of certain proteins that are involved in cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are compounds that play a role in inflammation. Additionally, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death.

Advantages and Limitations for Lab Experiments

One advantage of using [(3S)-3-ethoxypyrrolidin-1-yl]-(4-pyridin-3-yloxyphenyl)methanone in lab experiments is that it has been extensively studied and has a well-known mechanism of action. Additionally, this compound is relatively easy to synthesize, making it readily available for use in experiments. However, one limitation of using this compound is that it can be toxic at high concentrations, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on [(3S)-3-ethoxypyrrolidin-1-yl]-(4-pyridin-3-yloxyphenyl)methanone. One area of research could focus on the development of more potent derivatives of this compound that have fewer side effects. Additionally, research could focus on the use of this compound in combination with other drugs for the treatment of cancer and inflammatory diseases. Finally, research could focus on the use of this compound in other areas, such as the treatment of microbial infections.

Synthesis Methods

[(3S)-3-ethoxypyrrolidin-1-yl]-(4-pyridin-3-yloxyphenyl)methanone is synthesized through a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 4-pyridin-3-yloxybenzaldehyde with ethyl 2-oxo-4-phenylbutanoate to form intermediate 1. In the second step, intermediate 1 is reacted with L-proline to form intermediate 2. Finally, intermediate 2 is reacted with 4-bromobenzyl chloride to form this compound.

Scientific Research Applications

[(3S)-3-ethoxypyrrolidin-1-yl]-(4-pyridin-3-yloxyphenyl)methanone has been extensively studied for its potential use in the treatment of various diseases. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, this compound has been found to have anti-inflammatory effects, which could be useful in the treatment of inflammatory diseases such as arthritis.